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Compound of Interest

Compound Name: Docosane-d46

Cat. No.: B1459641

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for
Docosane-d46. The information is compiled from various safety data sheets (SDS) and
chemical information sources to ensure a thorough understanding for professionals in research
and development.

Section 1: Chemical and Physical Properties

The following tables summarize the key chemical and physical properties of Docosane-d46
and its non-deuterated analogue, Docosane. Due to the nature of isotopic labeling, the physical
and chemical properties of Docosane-d46 are expected to be very similar to those of
Docosane.

Table 1: Chemical Identification

Identifier Docosane-d46 Docosane

CAS Number 260411-88-9[1][2][3] 629-97-0[1][2][4][51[6][71[8]
Molecular Formula C22Das[1] C22Has[4][5][6][71[9][10][11][12]
Molecular Weight 356.89 g/mol [2] 310.61 g/mol [10]

n-Docosane, Normal-

Synonyms n-Docosane-d46
docosane[4][6][7]
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Table 2: Physical Properties

Property Value (Docosane)

Appearance White solid, colorless crystalline solid[10][11]
Odor Odorless[4][10]

Melting Point 43 - 46 °C (109.4 - 114.8 °F)[11]

Boiling Point 369 °C (696.2 °F) at 760 mmHg[11]

Flash Point 113 °C (235 °F) - closed cup[4]

Solubility Insoluble in water[4][10]

Specific Gravity 0.770[11]

Vapor Pressure 1.28 x 10=® mm Hg at 25 °C[4]

Autoignition Temperature 205 °C (401 °F)[11]

Section 2: Hazard Identification and Toxicological
Information

Based on available safety data sheets, Docosane is not classified as a hazardous substance.
[5][12] It is expected that Docosane-d46 presents a similar low hazard profile.

Table 3: Toxicological Data Summary
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Toxicological Endpoint

Finding for Docosane

Acute Toxicity

No data available, but generally considered non-
toxic[10][12]

Skin Corrosion/Irritation

Not classified as an irritant; minor irritation may

occur for susceptible individuals[5]

Serious Eye Damage/Irritation

Not classified as an irritant[12]

Respiratory or Skin Sensitization

Not sensitizing[5]

Germ Cell Mutagenicity

No mutagenic effects have been reported[5]

Carcinogenicity

No carcinogenic effects have been reported[5]

Reproductive Toxicity

No reproductive toxic effects have been
reported[5]

Specific Target Organ Toxicity (Single Exposure)

No data available[12]

Specific Target Organ Toxicity (Repeated
Exposure)

No chronic effects have been reported[5]

Aspiration Hazard

No data available

Section 3: Handling, Storage, and Emergency

Procedures

Proper handling and storage are crucial for maintaining the integrity of Docosane-d46 and

ensuring laboratory safety. The following sections outline the recommended procedures.

Handling and Personal Protective Equipment (PPE)

A logical workflow for handling Docosane-d46 in a laboratory setting is depicted below.
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Caption: General workflow for handling Docosane-d46.

Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[11]

» Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[11]

» Respiratory Protection: Not required under normal use conditions.[11][12]

Storage

» Store in a dry, cool, and well-ventilated area.[5]

o Keep containers tightly closed.[13]

e Store at room temperature.[2]

First Aid Measures

The following diagram illustrates the recommended first-aid response in case of exposure.
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Caption: First-aid measures for Docosane-d46 exposure.
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Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[12]

Skin Contact: Wash off with soap and plenty of water.[12]

Eye Contact: Flush eyes with water as a precaution.[12]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
[12]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[12]

e Hazardous Combustion Products: Carbon monoxide and carbon dioxide.[5][11]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.
[12]

Section 4: Stability and Reactivity

e Chemical Stability: Stable under recommended storage conditions.[2][5]

Conditions to Avoid: Incompatible products, excess heat, and dust formation.[11]

Incompatible Materials: Strong oxidizing agents.[11]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products such as carbon oxides are formed.[5]

Hazardous Polymerization: Will not occur.[11]

Section 5: Experimental Protocols

Detailed experimental protocols for the determination of the physical, chemical, and
toxicological properties of Docosane-d46 are not available in the provided safety data sheets.
The data presented are typically generated using standardized test methods, such as those
established by the OECD (Organisation for Economic Co-operation and Development) or other
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relevant regulatory bodies. For specific experimental details, it is recommended to consult the
direct supplier of the material or relevant chemical literature databases.

Section 6: Ecological Information

o Ecotoxicity: No specific data is available for Docosane-d46. For Docosane, it may cause
long-lasting harmful effects to aquatic life.

o Persistence and Degradability: No information available.
e Bioaccumulative Potential: No information available.
o Mobility in Soil: Not likely to be mobile in the environment due to its low water solubility.[13]

Disclaimer: This document is intended as a guide and is based on publicly available
information. It is not a substitute for a formal Material Safety Data Sheet (MSDS) or Safety Data
Sheet (SDS) provided by the manufacturer. Always consult the official SDS for the most
accurate and up-to-date information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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